2-methoxy-3-methyl-N-[4-(4-morpholinylmethyl)phenyl]benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 2-methoxy-3-methyl-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-15-4-3-5-18(19(15)24-2)20(23)21-17-8-6-16(7-9-17)14-22-10-12-25-13-11-22/h3-9H,10-14H2,1-2H3,(H,21,23)
• InChI Key: DZOUUKYQLDDNKN-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=C(C=C2)CN3CCOCC3)OC

Description

2-methoxy-3-methyl-N-[4-(4-morpholinylmethyl)phenyl]benzamide, also known as MMMPB, is a chemical compound that has been extensively researched for its potential therapeutic applications. MMMPB belongs to the family of benzamides and has been shown to have promising effects in various scientific studies.

Scientific Research Applications

• Synthesis and Chemical Properties

  • The compound has been explored in the synthesis of Gefitinib, a notable cancer medication, showcasing its utility in pharmaceutical chemistry (Jin, Chen, Zou, Shi, & Ren, 2005).
  • It has been involved in the Bischler–Napieralski isoquinoline synthesis, indicating its role in complex organic synthesis and potential applications in developing diverse chemical entities (Doi, Shirai, & Sato, 1997).

• Pharmaceutical Research and Drug Development

  • Research on benzamides, including compounds similar to 2-methoxy-3-methyl-N-[4-(4-morpholinylmethyl)phenyl]benzamide, has shown significant potential in developing gastrokinetic agents, indicating its importance in gastrointestinal therapeutic research (Kato et al., 1992).
  • Studies on analogues of this compound have demonstrated potent activity in gastroprokinetic applications, underscoring its relevance in exploring new treatments for gastrointestinal disorders (Kalo, Morie, Yoshida, Fujiwara, & Kon, 1995).

• Material Science and Chemistry

  • The compound has been used in the study of molecular structures, indicating its application in the field of material science, particularly in understanding and designing new materials with specific properties (Demir et al., 2015).

• Bioorganic Chemistry

  • It has been utilized in synthesizing novel benzamides for potential antihyperglycemic agents, highlighting its role in developing new treatments for diabetes (Nomura et al., 1999).
  • The compound forms a part of the synthesis of novel benzodifuranyl and thiazolopyrimidines, which have been explored for their anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Neuropharmacology

  • It has been a key component in the synthesis of compounds investigated for their neuroleptic activity, signifying its potential in psychiatric and neurological drug development (Iwanami et al., 1981).

• Corrosion Inhibition Studies

  • The compound has been a part of research in the context of corrosion inhibition, particularly in the studies of N-phenyl-benzamides on the acidic corrosion of mild steel, which is crucial in material protection and longevity (Mishra et al., 2018).